N-(3-chloro-4-fluorophenyl)-2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19ClFN5O3S/c1-3-28-19-18(12(2)26-28)25-21(27(20(19)30)10-14-5-4-8-31-14)32-11-17(29)24-13-6-7-16(23)15(22)9-13/h4-9H,3,10-11H2,1-2H3,(H,24,29)
• InChI Key: SBLZJOBJJIMAOS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C21H19ClFN5O3S
• Molecular Weight: 475.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19ClFN5O3S and its molecular weight is 475.92. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with similar structural features have been synthesized and tested for their anticancer properties. For instance, novel fluoro-substituted benzo[b]pyran compounds have shown significant anti-lung cancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine. These compounds were synthesized through a series of reactions, including the formation of pyrazole and pyrimidine thione derivatives, demonstrating their potential in cancer treatment research (Hammam et al., 2005).

Anti-inflammatory and Analgesic Properties

Another study focused on synthesizing derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide. These compounds were evaluated for their anti-inflammatory activity, with several derivatives showing significant results. This highlights the compound's relevance in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Neuroinflammation Imaging

In the context of neuroinflammatory diseases, derivatives closely related to the query compound have been synthesized for their potential as ligands for the translocator protein 18 kDa (TSPO). These ligands, such as a series of novel pyrazolo[1,5-a]pyrimidines, have been evaluated for their ability to bind to TSPO, an early biomarker of neuroinflammatory processes. Such compounds, especially those labeled with fluorine-18, show promise in positron emission tomography (PET) imaging of neuroinflammation, providing valuable tools for the diagnosis and study of neurodegenerative diseases (Damont et al., 2015).